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Compound of Interest

Compound Name: CM-10-18

Cat. No.: B12383421

Application Notes and Protocols for CM-10-18

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of CM-
10-18, an iminosugar a-glucosidase inhibitor with potent antiviral activity. The information is
intended to guide researchers in the consistent and accurate preparation of this compound for
in vitro and in vivo experiments.

Compound Information

CM-10-18 is a potent inhibitor of endoplasmic reticulum (ER) a-glucosidases | and II. By
inhibiting these enzymes, CM-10-18 disrupts the proper folding of viral glycoproteins, leading to
their degradation and a reduction in the secretion of infectious viral particles. This mechanism
of action makes it a promising broad-spectrum antiviral agent against numerous enveloped
viruses.
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Property Value

(2R,3R,4R,5S)-1-(7-ethyl-7-hydroxynonyl)-2-

UPAC Name (hydroxymethyl)-3,4,5-piperidinetriol
Molecular Formula C17H35NOs

Molecular Weight 333.47 g/mol

CAS Number 1159614-57-9

Solubility

Specific quantitative solubility data for CM-10-18 in common laboratory solvents is not widely
published. However, based on its chemical structure, which includes a hydrophilic iminosugar
head and a long hydrophobic alkyl chain, it is predicted to be soluble in organic solvents.

Solvent Predicted Solubility Notes
Recommended for high-
DMSO Soluble ) )
concentration stock solutions.
May be used for intermediate
Ethanol Soluble )
stock solutions.
) Solubility in agueous solutions
Water Sparingly Soluble )
is expected to be low.
) Similar to water, solubility is
PBS (pH 7.4) Sparingly Soluble

likely limited.

Note: It is strongly recommended to perform a small-scale solubility test before preparing a
large volume of stock solution.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CM-10-18 in dimethyl
sulfoxide (DMSO).
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Materials:
e CM-10-18 powder
e Anhydrous DMSO
e Microcentrifuge tubes or amber glass vials
o Calibrated analytical balance
o Calibrated micropipettes
» Vortex mixer
o Optional: Water bath or heat block
Procedure:
o Calculate the required mass of CM-10-18:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/qg)
= Mass (mg) = 0.010 mol/L * 0.001 L * 333.47 g/mol * 1000 mg/g = 3.3347 mg
e Weighing the compound:
o Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

o Carefully weigh out approximately 3.33 mg of CM-10-18 powder into the tube. Record the
exact weight.

e Dissolving the compound:

o Add the appropriate volume of anhydrous DMSO to the tube containing the CM-10-18
powder. For example, if you weighed exactly 3.33 mg, add 1.0 mL of DMSO.

o Cap the tube securely.
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o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, you may gently warm the solution to 37°C in a
water bath or on a heat block and vortex again.

e Storage:
o Once the compound is completely dissolved, the stock solution is ready for use.
o For short-term storage (1-2 weeks), store the solution at 4°C, protected from light.

o For long-term storage, aliquot the stock solution into smaller volumes in amber vials or
tubes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Preparation of Working Solutions

Working solutions for cell-based assays or other experiments should be prepared by diluting
the high-concentration stock solution in the appropriate cell culture medium or buffer
immediately before use.

Important Considerations:

e The final concentration of DMSO in the working solution should be kept low (typically < 0.5%)
to avoid solvent-induced toxicity.

e Always include a vehicle control (medium or buffer with the same final concentration of
DMSO as the test samples) in your experiments.
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Experimental workflow for CM-10-18 solution preparation.
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Mechanism of action of CM-10-18 in viral glycoprotein processing.

 To cite this document: BenchChem. [preparing CM-10-18 stock solutions for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383421#preparing-cm-10-18-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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